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Compound of Interest

Compound Name: Gne-493

Cat. No.: B1684594 Get Quote

GNE-493 is a potent, selective, and orally available dual pan-PI3K/mTOR inhibitor utilized in

cancer research.[1][2][3] Due to its cytotoxic potential, as with other antineoplastic agents,

proper handling and disposal are critical to ensure personnel safety and environmental

protection.[4] This document provides a comprehensive guide to the proper disposal

procedures for GNE-493, tailored for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
A summary of the key chemical and physical properties of GNE-493 is provided below.

Property Value

Molecular Formula C17H20N6O2S[5][6]

Molecular Weight 372.44 g/mol [1][6]

CAS Number 1033735-94-2[5][6]

Appearance White to off-white solid[7]

Solubility
DMSO: > 112 mg/mL[6], Ethanol: > 4 mg/mL[6],

Water: > 1 mg/mL[6]

Storage
Powder: -20°C for up to 2 years. In DMSO: 1

month at -4°C or longer at -80°C.[6]
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Biological Activity
GNE-493 is a potent inhibitor of PI3K isoforms and mTOR. The half-maximal inhibitory

concentrations (IC50) are detailed in the table below.

Target IC50 (nM)

PI3Kα 3.4[1][2][3]

PI3Kβ 12[1][2][3]

PI3Kγ 16[1][2][3]

PI3Kδ 16[1][2][3]

mTOR 32[1][2][3]

GNE-493 Disposal Protocol
The following step-by-step procedure outlines the recommended practices for the safe disposal

of GNE-493. This protocol is based on general guidelines for the disposal of hazardous

antineoplastic drugs and should be performed in accordance with institutional and local

regulations.[4]

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure that the following PPE is worn:

Gloves: Double chemotherapy gloves are required to provide maximum protection.[4]

Eye Protection: Safety glasses or goggles.

Lab Coat: A disposable lab coat is recommended.

Waste Segregation and Containment
Proper segregation of waste is crucial to prevent accidental exposure and ensure compliant

disposal.

Solid Waste:
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Contaminated disposable items such as gloves, absorbent pads, and empty vials should

be placed in a designated, sealed plastic container for hazardous waste.[7]

This container must be clearly labeled as "Hazardous Chemical Waste" and should specify

"GNE-493 Waste."

Liquid Waste:

Unused stock solutions or experimental media containing GNE-493 should be collected in

a dedicated, leak-proof hazardous chemical waste container.

Do not mix GNE-493 waste with other chemical waste streams.[4]

Sharps Waste:

Syringes and needles that have been fully emptied with no visible residual drug can be

disposed of in a standard red sharps container.[4]

Crucially, if a syringe contains any residual volume of GNE-493, it must be disposed of as

hazardous chemical waste in a designated bulk waste container, not a sharps container.[4]

Decontamination
Work surfaces and equipment potentially contaminated with GNE-493 should be

decontaminated. The specific deactivating agent for GNE-493 is not documented, so a

thorough cleaning with a suitable laboratory detergent followed by a rinse is a prudent

measure. All cleaning materials must be disposed of as hazardous waste.

Waste Pickup and Disposal
Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA) as

per your institution's policy.

When the waste container is full or no longer in use, arrange for its collection by your

institution's Environmental Health and Safety (EHS) department.[4]

GNE-493 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of GNE-493.
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Caption: Workflow for the safe disposal of GNE-493 waste.

Experimental Protocol: In Vivo Tumor Growth
Inhibition
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The following is a representative experimental protocol for assessing the in vivo efficacy of

GNE-493 in a mouse xenograft model.

Objective: To evaluate the anti-tumor activity of GNE-493 in a human breast cancer xenograft

model.

Materials:

Female nude (nu/nu) mice (6-8 weeks old)

MCF7.1 human breast cancer cells

GNE-493

Vehicle control solution

Dosing gavage needles

Calipers

Procedure:

MCF7.1 cells are implanted into the mice.

Tumors are allowed to grow to a mean volume of 250-350 mm³.[8]

Mice are randomized into treatment and control groups.

The treatment group is dosed orally, once daily, with 10 mg/kg of GNE-493 for 21

consecutive days.[8]

The control group receives the vehicle solution on the same schedule.

Tumor volume is measured twice weekly using calipers (Volume = (length x width²)/2).[8]

Animal body weights are monitored throughout the study.

At the end of the 21-day treatment period, the tumor growth inhibition is calculated by

comparing the tumor volumes of the treated group to the vehicle control group. A 73% tumor
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growth inhibition was observed in one study.[8]

Disclaimer: This information is for research use only and is not intended for human or

veterinary use.[5] All procedures involving hazardous materials should be conducted by trained

personnel in a controlled laboratory setting. Always consult your institution's safety guidelines

and the material's Safety Data Sheet (SDS) before handling.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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